Cas no 119580-81-3 (4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile
• CAS No: 119580-81-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD12923604
• CID: 133100
• PubChem ID: 14173860
• Update Time: 2025-06-09

4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,4-formyl-1-methyl-
• 1H-Pyrrole-2-carbonitrile,4-formyl-1-methyl-(9CI)
• 4-formyl-1-methyl-1H-pyrrole-2-carbonitrile(SALTDATA: FREE)
• Z1235967810
• 4-Formyl-1-methyl-1H-pyrrole-2-carbonitrile, AldrichCPR
• 5-cyano-1-methylpyrrole-3-carbaldehyde
• SB62383
• EN300-171771
• W19143
• 119580-81-3
• DTXSID201259965
• 4-FORMYL-1-METHYLPYRROLE-2-CARBONITRILE
• MFCD12923604
• CILGDZPSMMRNIB-UHFFFAOYSA-N
• BS-37066
• CS-0117603
• SCHEMBL6650884
• AKOS015832752
• J-004156
• DB-084631

• MDL： MFCD12923604
• Inchi： 1S/C7H6N2O/c1-9-4-6(5-10)2-7(9)3-8/h2,4-5H,1H3
• InChI Key： CILGDZPSMMRNIB-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)N(C)C=1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile

Introduction to 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile (CAS No. 119580-81-3)

4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 119580-81-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrrole derivatives family, which is well-known for its broad spectrum of applications in medicinal chemistry, agrochemicals, and material science. The presence of both a formyl group and a nitrile group in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules with tailored functionalities.

The molecular structure of 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile consists of a pyrrole ring substituted with a formyl group at the 4-position and a nitrile group at the 2-position, along with a methyl group at the 1-position. This specific arrangement imparts unique reactivity and selectivity, making it a promising candidate for further functionalization. The formyl group serves as an active site for condensation reactions, while the nitrile group can undergo hydrolysis or reduction to introduce other functional moieties. The methyl group enhances the steric environment around the ring, influencing its interactions with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic potential. 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile has been explored as a key intermediate in the synthesis of various bioactive molecules. For instance, its pyrrole core is a common motif in many pharmacophores, including those found in antiviral, anticancer, and anti-inflammatory agents. The formyl group allows for easy derivatization into aldehydes or carboxylic acids through oxidation or hydrolysis, respectively, while the nitrile group can be converted into amides or carboxylic acids under appropriate conditions.

One of the most compelling aspects of 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile is its role in drug discovery programs. Researchers have utilized this compound to develop new scaffolds that exhibit inhibitory activity against various enzymes and receptors. For example, derivatives of this molecule have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its structural features make it a suitable candidate for designing small molecules that can interact with biological targets with high specificity.

The synthesis of 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between appropriately substituted pyrroles and formylating agents, followed by nitrile introduction via dehydration of amides or cyanide addition. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of various substituents at different positions of the pyrrole ring.

Recent advances in computational chemistry have further enhanced the understanding of 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile's reactivity and potential applications. Molecular modeling studies have predicted its binding modes to various biological targets, providing insights into how modifications to its structure could improve its pharmacological properties. These computational approaches are complemented by experimental investigations, which aim to validate these predictions and optimize synthetic routes for large-scale production.

The pharmaceutical industry has been particularly interested in 4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile due to its potential as a lead compound for drug development. Several companies have patented processes for synthesizing this compound and its derivatives, highlighting its commercial significance. Moreover, academic research groups have published numerous studies exploring its biological activity across different disease models. These studies have revealed promising results in terms of antimicrobial, anti-inflammatory, and anticancer effects.

In conclusion,4-formyl-1-methyl-1H-Pyrrole-2-carbonitrile (CAS No. 119580-81-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of novel therapeutic agents.